Cas no 1187191-15-6 (2-(tert-butylamino)-6-chloropyridine-3-carbonitrile)

• Product Name: 2-(tert-butylamino)-6-chloropyridine-3-carbonitrile
• CAS No: 1187191-15-6
• MF: C₁₀H₁₂ClN₃
• MW: 209.675380706787
• CID: 2104642
• Update Time: 2023-11-19

2-(tert-butylamino)-6-chloropyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(tert-butylamino)-6-chloropyridine-3-carbonitrile
• FSYYDTJOVVLBJA-UHFFFAOYSA-N
• 2-tert-Butylamino-6-chloro-nicotinonitrile
• CID 86636464
• 3-Pyridinecarbonitrile, 6-chloro-2-[(1,1-dimethylethyl)amino]-

• Inchi： 1S/C10H12ClN3/c1-10(2,3)14-9-7(6-12)4-5-8(11)13-9/h4-5H,1-3H3,(H,13,14)
• InChI Key： FSYYDTJOVVLBJA-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C#N)C(=N1)NC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 238
• Topological Polar Surface Area: 48.7

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 341.6±42.0 °C(Predicted)
• pka: 2.29±0.25(Predicted)